Cas no 1808706-82-2 (3,9-Diazabicyclo[4.2.1]nonane, 3-methyl-, (1R)-)

• Product Name: 3,9-Diazabicyclo[4.2.1]nonane, 3-methyl-, (1R)-
• CAS No: 1808706-82-2
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 5191817
• Update Time: 2025-06-25

3,9-Diazabicyclo[4.2.1]nonane, 3-methyl-, (1R)- Chemical and Physical Properties

Names and Identifiers

• 3,9-Diazabicyclo[4.2.1]nonane, 3-methyl-, (1R)-

• Inchi： 1S/C8H16N2/c1-10-5-4-7-2-3-8(6-10)9-7/h7-9H,2-6H2,1H3/t7?,8-/m1/s1
• InChI Key： NLRPLOMLCUJBET-BRFYHDHCSA-N
• SMILES： [C@@]12([H])NC(CC1)CCN(C)C2

Additional information on 3,9-Diazabicyclo[4.2.1]nonane, 3-methyl-, (1R)-

Comprehensive Overview of 3,9-Diazabicyclo[4.2.1]nonane, 3-methyl-, (1R)- (CAS No. 1808706-82-2)

The compound 3,9-Diazabicyclo[4.2.1]nonane, 3-methyl-, (1R)-, identified by its CAS No. 1808706-82-2, is a structurally unique bicyclic amine with significant potential in pharmaceutical and chemical research. Its chiral center and bicyclic framework make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly focusing on this compound due to its role in asymmetric catalysis and drug discovery, aligning with the growing demand for enantioselective synthesis in modern medicinal chemistry.

One of the key features of 3,9-Diazabicyclo[4.2.1]nonane, 3-methyl-, (1R)- is its rigid molecular architecture, which enhances stereochemical control in reactions. This property is critical for developing high-purity APIs (Active Pharmaceutical Ingredients), a topic frequently searched in AI-driven drug development forums. The compound’s CAS No. 1808706-82-2 is often queried alongside terms like "enantiomeric purity" and "scaffold optimization," reflecting its relevance in precision medicine.

In recent years, the pharmaceutical industry has prioritized sustainable synthesis and green chemistry, both trending topics in scientific communities. 3,9-Diazabicyclo[4.2.1]nonane, 3-methyl-, (1R)- aligns with these goals, as its structure allows for efficient catalytic cycles with minimal waste. Searches for "eco-friendly chiral auxiliaries" and "bicyclic amine applications" often highlight this compound’s versatility.

Another area of interest is the compound’s potential in CNS drug development. Its bicyclic amine core resembles motifs found in neuromodulators, making it a candidate for neuropharmacology research. Online discussions frequently link CAS No. 1808706-82-2 to queries like "blood-brain barrier permeability" and "neuroprotective agents," underscoring its interdisciplinary appeal.

From a technical perspective, the synthetic routes to produce 3,9-Diazabicyclo[4.2.1]nonane, 3-methyl-, (1R)- are a focal point for chemists. Optimizing yield and optical purity remains a challenge, driving searches for "chiral resolution methods" and "bicyclic amine derivatives." These keywords dominate academic and industrial discourse, emphasizing the compound’s practical importance.

In summary, 3,9-Diazabicyclo[4.2.1]nonane, 3-methyl-, (1R)- (CAS No. 1808706-82-2) is a multifaceted compound with applications spanning asymmetric synthesis, drug design, and green chemistry. Its growing prominence in search trends and scientific literature highlights its potential to address contemporary challenges in chemical and life sciences.